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Compound of Interest

Compound Name: Iron(ll)bromidehexahydrate

Cat. No.: B15251901

For Immediate Implementation: This document outlines the essential personal protective
equipment (PPE) and procedures for the safe handling and disposal of Iron(ll) bromide
hexahydrate. Adherence to these guidelines is critical for ensuring personnel safety and
maintaining a secure laboratory environment.

Iron(Il) bromide hexahydrate is a corrosive solid that can cause severe skin burns and eye
damage.[1][2] It is also harmful if swallowed or inhaled.[3][4] The compound is hygroscopic and
air-sensitive, necessitating careful handling to prevent degradation and exposure.[1][5]

Essential Personal Protective Equipment

A comprehensive PPE strategy is the first line of defense against the hazards associated with
Iron(Il) bromide hexahydrate. The following table summarizes the required equipment for
various levels of protection.
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Protection Level Equipment Standard

Safety glasses with side- )
) Conforming to EN166 (EU) or
shields or goggles. A face

Eye and Face Protection o ] ) OSHA 29 CFR 1910.133 (US).
shield is required when there is (2]

a risk of splashing.

Chemical-resistant gloves

(e.g., rubber gloves). Gloves In accordance with Regulation
Hand Protection must be inspected before use (EU) 2016/425 and the

and disposed of properly after standard EN 374.[6]

handling.

Protective work clothing, such
] as a lab coat, and closed-toe
Body Protection N/A
shoes. Long sleeves and pants

are mandatory.

A NIOSH/MSHA or European

Standard EN 149 approved
Respiratory Protection respirator is necessary if N/A

exposure limits are exceeded

or if dust formation is likely.

Operational Plan for Safe Handling

A systematic approach to handling Iron(ll) bromide hexahydrate minimizes the risk of exposure
and contamination.

e Preparation:
o Ensure that a safety shower and eyewash station are readily accessible.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the
inhalation of dust.[6]

o Store the compound under an inert atmosphere to prevent degradation due to its
hygroscopic and air-sensitive nature.[1][2]
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e Handling:

o

Wear all required PPE as outlined in the table above.

[¢]

Avoid direct contact with the skin, eyes, and clothing.[1][2]

[¢]

Prevent the formation of dust during handling.[6]

[e]

Do not eat, drink, or smoke in the handling area.
¢ In Case of Exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, including under the
eyelids. Seek immediate medical attention.[1]

o Skin: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek immediate medical attention.[1]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[1]

Disposal Plan

Proper disposal of Iron(Il) bromide hexahydrate and its containers is crucial to prevent
environmental contamination.

» Waste Disposal: Dispose of the chemical waste at an approved waste disposal plant.[1] This
material is considered hazardous waste.

o Container Disposal: Dispose of the container as unused product.[6]

e Environmental Precautions: Do not allow the product to enter drains or water bodies.[4][6]
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Workflow for Safe Handling of Iron(ll) Bromide

Hexahydrate

Safe Handling Workflow for Iron(ll) Bromide Hexahydrate
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Caption: Workflow for the safe handling of Iron(Il) bromide hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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